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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals address

low recovery of the internal standard PCB 118-¹³C₁₂ during sample extraction.

Frequently Asked Questions (FAQs)
Q1: What is PCB 118-¹³C₁₂ and why is it used in my experiments?

PCB 118-¹³C₁₂ is a ¹³C-labeled internal standard, also known as a surrogate. It is a form of

PCB 118 where twelve carbon atoms have been replaced with the heavier carbon-13 isotope.

It is added to a sample in a known amount before extraction. Since it is chemically identical to

the native PCB 118, it is assumed to behave similarly throughout the extraction, cleanup, and

analysis process. Its recovery is used to correct for the loss of the target analyte (native PCBs)

during these steps, thereby improving the accuracy and precision of the final quantitative

results.

Q2: What is a typical acceptable recovery range for PCB 118-¹³C₁₂?

Acceptable recovery ranges can vary depending on the regulatory method (e.g., EPA

methods), the complexity of the sample matrix, and the specific laboratory's quality control

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15598500#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


criteria. Generally, for many environmental analyses, a recovery range of 70% to 130% is

considered acceptable.[1] However, some methods may have stricter or wider ranges. It is

crucial to consult the specific analytical method being followed. Recoveries outside the

established range may indicate a problem with the extraction process.

Q3: Can the sample matrix affect the recovery of PCB 118-¹³C₁₂?

Yes, the sample matrix is a significant factor that can influence recovery.[2] Complex matrices,

such as soil, sediment, and fatty tissues, can contain interfering compounds that may co-

extract with the PCBs and affect the efficiency of the extraction and cleanup steps.[2][3] High

organic matter content in soil, for instance, can lead to poor analytical performance.[2]

Similarly, extracting PCBs from oily matrices can be particularly challenging.[3]

Q4: I am experiencing low recovery. What are the most common initial steps I should take?

Begin with a thorough visual inspection of your entire experimental setup and process.[4][5][6]

Check for obvious issues such as leaks in the extraction system, incorrect solvent volumes, or

calculation errors. Review your standard operating procedures (SOPs) to ensure they were

followed correctly. Verifying the concentration and purity of your PCB 118-¹³C₁₂ standard

solution is also a critical first step.

Troubleshooting Guide
Low recovery of PCB 118-¹³C₁₂ can stem from various factors throughout the analytical

process. This guide provides a systematic approach to identifying and resolving the root cause.

Diagram: Troubleshooting Workflow for Low PCB 118-
¹³C₁₂ Recovery
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Start: Prepare Homogenized Blank Matrix

Spike Replicates with PCB 118-¹³C₁₂

Divide into Groups for Different Solvents

Extract with Solvent System 1 Extract with Solvent System 2 Extract with Solvent System N

Perform Standard Cleanup & Concentration

Analyze Extracts by GC-MS

Calculate % Recovery for Each System

Compare Recoveries and Select Optimal Solvent

End of Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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